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Compound of Interest

Compound Name: NH2-PEG6-C1-Boc

Cat. No.: B3121930

Essential Safety and Handling Guide for NH2-
PEG6-C1-Boc

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling NH2-PEG6-C1-Boc. The following procedures are
designed to ensure a safe laboratory environment and proper management of the chemical
from receipt to disposal.

Chemical Identifier:
e Product Name: NH2-PEG6-C1-Boc
e Synonyms: tert-Butyl (20-amino-3,6,9,12,15,18-hexaoxaicosyl)carbamate

o Common Use: A PEG-based PROTAC linker used in the synthesis of Proteolysis Targeting
Chimeras (PROTACS).[1][2][3][4]

Hazard Identification and Personal Protective
Equipment (PPE)

While some sources suggest the compound is not classified as hazardous under specific
regulations[5], other suppliers indicate potential hazards. A cautious approach is therefore
essential. The toxicological properties have not been fully investigated.[5]
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Summary of Potential Hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The following table outlines the recommended personal protective equipment to mitigate these
risks.

PPE Category Item Specifications

Nitrile or butyl rubber gloves
) ] ] are recommended. Consider

Hand Protection Chemical-resistant gloves ] )
double gloving for extensive

handling.[6]

A standard lab coat should be

worn. For procedures with a
Body Protection Laboratory coat higher risk of splashing, a

disposable gown with a solid

front is advised.[6]

Chemical splash goggles

should be worn at all times.[5]
Eye & Face Protection Safety goggles [6] A face shield may be

necessary for splash-prone

procedures.[6]

Use in a well-ventilated area. If
aerosols or dust may be
) ] ] generated, a fit-tested N95
Respiratory Protection NIOSH-approved Respirator ) ]
respirator or a powered air-
purifying respirator (PAPR) is

recommended.[6][7]
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Operational Plan: Step-by-Step Handling
Procedures

All handling of NH2-PEG6-C1-Boc should be conducted within a certified chemical fume hood
to control airborne particles.[6]

Step Procedure

Upon receipt, inspect the package for damage.
o Store in a tightly sealed container in a dark, inert
1. Receiving and Storage
atmosphere at 2-8°C. For long-term storage,

-20°C is recommended.[1][3]

Before use, allow the container to equilibrate to
2. Preparation room temperature to prevent moisture

condensation.

Conduct all weighing and transferring of the
o ) ] substance within a chemical fume hood. Use
3. Weighing and Aliquoting ) ) )
appropriate tools to handle the material, which

may be a liquid.[1]

4. Dissolvi When preparing solutions, add the compound to
. Dissolvin
J the solvent slowly to avoid splashing.

After handling, decontaminate all surfaces and
& Post-Handl equipment. Remove and dispose of PPE as
. Post-Handlin
J hazardous waste. Wash hands thoroughly with

soap and water.[8]

Disposal Plan

All waste generated from handling NH2-PEG6-C1-Boc is to be considered chemical waste and
disposed of according to institutional and local regulations.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b3121930?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pomalidomide_amino_PEG5_NH2.pdf
https://www.medchemexpress.com/nh2-peg6-c1-boc.html
https://www.targetmol.com/compound/nh2-peg6-boc
https://www.medchemexpress.com/nh2-peg6-c1-boc.html
https://www.peptide.com/custdocs/MSDS%20LSP315%20Boc-NH-(PEG)6-COOH%20(30%20atoms).pdf
https://www.benchchem.com/product/b3121930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3121930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Waste Type

Collection and Disposal Procedure

Solid Waste

Contaminated PPE (gloves, gowns), bench
paper, and other solid materials must be
collected in a dedicated, clearly labeled

hazardous waste container.[6]

Liquid Waste

All solutions containing NH2-PEG6-C1-Boc
must be collected in a designated, sealed, and

leak-proof hazardous waste container.[6]

Empty Containers

Empty containers should be rinsed with an
appropriate solvent, and the rinsate collected as
liquid waste. Dispose of the rinsed container

according to institutional guidelines.

Experimental Workflow for Safe Handling

The following diagram illustrates the key procedural steps for the safe handling of NH2-PEG6-

C1l-Boc.
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Caption: Workflow for safe handling of NH2-PEG6-C1-Boc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling NH2-PEG6-
C1-Boc]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3121930#personal-protective-equipment-for-
handling-nh2-peg6-c1-boc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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